molecular formula C8H11N3O2 B1623802 Ethyl 5,6-diaminonicotinate CAS No. 219762-81-9

Ethyl 5,6-diaminonicotinate

Cat. No. B1623802
CAS RN: 219762-81-9
M. Wt: 181.19 g/mol
InChI Key: ZKTFWAVPUQOQSI-UHFFFAOYSA-N
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Description

Ethyl 5,6-diaminonicotinate (EDN) is a versatile chemical compound that is widely used in scientific research and in a variety of laboratory experiments. EDN is a derivative of nicotinic acid, which is derived from the vitamin niacin. It is a colorless, crystalline solid that is highly soluble in water and has a melting point of 134-135°C. EDN has a variety of applications in scientific research due to its unique properties and its ability to interact with a variety of biological molecules.

Scientific Research Applications

Cyclization Mechanisms

A study has been conducted into the different cyclization mechanisms of ethyl cyanoacetate with salicylaldehyde . Although not directly related to “Ethyl 5,6-diaminonicotinate”, it’s worth noting that similar compounds are being studied for their cyclization mechanisms, which could potentially lead to efficient synthesis methods for related compounds.

properties

IUPAC Name

ethyl 5,6-diaminopyridine-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11N3O2/c1-2-13-8(12)5-3-6(9)7(10)11-4-5/h3-4H,2,9H2,1H3,(H2,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKTFWAVPUQOQSI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=C(N=C1)N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50432175
Record name ethyl 5,6-diaminonicotinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50432175
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

181.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

219762-81-9
Record name ethyl 5,6-diaminonicotinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50432175
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution (150 ml) of ethyl 6-amino-5-nitronicotinate (5.0 g) and 6N aqueous calcium chloride solution (50 ml) in ethanol was added zinc powder (77 g) with heating under reflux. The reaction mixture was heated under reflux for 2 hr, and the zinc powder was removed by filtration. The filtrate was concentrated, diluted with water and extracted with ethyl acetate. The extract was washed with water, dried over magnesium sulfate and concentrated to give the title compound (3.85 g, yield 89%) as pale-brown crystals. 1H NMR (DMSO-d6) δ: 1.37 (3H, t, J=7.0 Hz), 4.38 (2H, q, J=7.1 Hz), 4.95 (2H, s), 6.28 (2H, s), 7.15 (1H, d, J=2.1 Hz), 7.94 (1H, d, J=2.1 Hz).
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
77 g
Type
catalyst
Reaction Step One
Yield
89%

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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